Triethylene glycol

• CAS No.: 103734-98-1
• Product Name: Triethylene glycol
• Molecular Formula: C6H14O4; HOCH2(CH2CH2O)2CH2OH; C6H14O4
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 2-[2-(2-hydroxyethoxy)ethoxy]ethanol
• Standard InChI: InChI=1S/C6H14O4/c7-1-3-9-5-6-10-4-2-8/h7-8H,1-6H2
• Standard InChIKey: ZIBGPFATKBEMQZ-UHFFFAOYSA-N
• Impurities: Commercial grade triethylene glycol has been found to contain <1 ppm dioxane. Twenty-six samples of 99.9% pure triethylene glycol were found to contain 0.02 to 0.13% diethylene glycol.
• SMILES: C(COCCOCCO)O
• Canonical SMILES: C(COCCOCCO)O
• Boiling Point: 545 °F at 760 mm Hg (NTP, 1992); 285.0 °C; 285 °C; 165 °C at 14 mm Hg; 285 °C
• Colorform: Colorless liquid
• Density: 1.125 at 68 °F (USCG, 1999); 1.1274 at 15 °C/4 °C; Relative density (water = 1): 1.1
• Flash Point: 330 °F (NTP, 1992); 350 °F (177 °C) (Open cup); 165 °C
• Melting Point: 24.3 °F (NTP, 1992); -7.0 °C; -7 °C; -5 - -7 °C
• Physical Description: Triethylene glycol is a colorless liquid with a mild odor. Dense than water. (USCG, 1999); Liquid; COLOURLESS HYGROSCOPIC LIQUID.
• Description: Triethylene glycol is a colorless liquid with a mild odor. Dense than water. (USCG, 1999); Triethylene glycol is a poly(ethylene glycol) that is octane-1,8-diol in which the carbon atoms at positions 3 and 6 have been replaced by oxygen atoms. It has a role as a plasticiser. It is a poly(ethylene glycol), a diol and a primary alcohol.
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 6.66 M; Miscible with alcohol, benzene, toluene; sparingly sol in ether; practically insol in petroleum ether; Soluble in oxygenated solvents.; Slightly soluble in ethyl ether, chloroform; insoluble in petroleum ether; In water, miscible; Solubility in water: very good
• Synonyms: triethylene glycol; triethylene glycol, dipotassium salt; triethylene glycol, disodium salt; triethylene glycol, sodium salt
• Vapor Density: 5.17 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 5.2
• Vapor Pressure: less than 0.001 mm Hg at 68 °F ; 1 mm Hg at 237° F (NTP, 1992); 0.00 mmHg; 1.32X10-3 mm Hg at 25 °C (est); Vapor pressure, Pa at 20 °C: 0.02
• PubChem Compound: 8172
• Last Modified: Nov 11 2021